Cas no 2097920-79-9 (4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097920-79-9
• MF: C₁₄H₂₀N₄O₃S
• MW: 324.398601531982
• CID: 5469090
• Update Time: 2025-07-18

4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide
• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C14H20N4O3S/c1-14(2,3)8-5-16-11(20)10(8)12(21)18-13-17-7(6-22-13)4-9(15)19/h6,8,10H,4-5H2,1-3H3,(H2,15,19)(H,16,20)(H,17,18,21)
• InChI Key： NGVQBMVHOHDBPF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=O)N=C1NC(C1C(NCC1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 324.12561169 g/mol
• Monoisotopic Mass: 324.12561169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 324.40
• XLogP3: 0.5
• Topological Polar Surface Area: 142

Additional information on 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide

Research Briefing on 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide (CAS: 2097920-79-9)

In recent years, the compound 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide (CAS: 2097920-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance the efficiency of the reaction steps. These innovations are critical for facilitating large-scale production, which is essential for further preclinical and clinical evaluations.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets. Research indicates that it exhibits high affinity for enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. In vitro studies have shown that the compound effectively inhibits key inflammatory markers, such as TNF-α and IL-6, at nanomolar concentrations. These findings suggest its potential utility in conditions like rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic properties of 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide have revealed favorable absorption and distribution profiles. Animal studies have confirmed its oral bioavailability and ability to cross the blood-brain barrier, which opens up possibilities for its use in neurological disorders. However, challenges related to metabolic stability and potential off-target effects remain areas of active research. Efforts are underway to design derivatives with improved selectivity and reduced toxicity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data suggest that it may act as an inhibitor of certain kinases involved in cancer cell proliferation. For instance, it has shown inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings position the compound as a promising lead for the development of novel anticancer therapies, though further mechanistic studies are required to validate these observations.

The safety profile of 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide has also been a focus of recent research. Toxicity studies in rodent models have indicated a relatively low incidence of adverse effects at therapeutic doses. However, long-term studies are necessary to assess potential cumulative toxicity and organ-specific effects. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) standards, are being addressed to pave the way for future clinical trials.

In conclusion, 4-tert-butyl-N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-oxopyrrolidine-3-carboxamide (CAS: 2097920-79-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with ongoing advancements in synthesis and optimization, underscore its potential as a therapeutic agent. Continued research efforts will be crucial to fully elucidate its mechanisms of action and translate these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration to accelerate the development of this compound and similar molecules in the pharmaceutical pipeline.